![molecular formula C20H23FN2O2 B4623120 1-(3-ethoxybenzoyl)-4-(4-fluorobenzyl)piperazine](/img/structure/B4623120.png)
1-(3-ethoxybenzoyl)-4-(4-fluorobenzyl)piperazine
Overview
Description
1-(3-ethoxybenzoyl)-4-(4-fluorobenzyl)piperazine, also known as EFDP, is a chemical compound that belongs to the family of piperazines. It is a psychoactive substance that has been studied for its potential use in scientific research. EFDP has been shown to have an impact on the central nervous system, and it is believed to have potential therapeutic applications.
Mechanism of Action
1-(3-ethoxybenzoyl)-4-(4-fluorobenzyl)piperazine is believed to act as a dopamine and serotonin reuptake inhibitor, meaning that it blocks the reuptake of these neurotransmitters, leading to increased levels in the brain. This can result in a range of effects, including increased energy, euphoria, and improved mood.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, leading to increased energy, euphoria, and improved mood. This compound has also been shown to increase heart rate and blood pressure, which can be potentially dangerous in high doses.
Advantages and Limitations for Lab Experiments
1-(3-ethoxybenzoyl)-4-(4-fluorobenzyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be purified using standard techniques. This compound has also been shown to have a range of effects on the central nervous system, making it a potentially useful tool for studying mood regulation, reward processing, and substance use disorders. However, this compound also has some limitations. It can be potentially dangerous in high doses, and its effects on the central nervous system are not fully understood.
Future Directions
There are several potential future directions for research on 1-(3-ethoxybenzoyl)-4-(4-fluorobenzyl)piperazine. One area of interest is its potential use in treating substance use disorders. This compound has been shown to have an impact on dopamine and serotonin neurotransmission, which are involved in addiction. Further research is needed to determine the potential efficacy of this compound as a treatment for addiction.
Another area of interest is the potential use of this compound in studying mood regulation and reward processing. This compound has been shown to have an impact on these processes, and further research could help to elucidate the underlying mechanisms involved.
Finally, there is potential for further research on the biochemical and physiological effects of this compound. While some research has been conducted in this area, more studies are needed to fully understand the effects of this compound on the central nervous system and other physiological systems in the body.
Scientific Research Applications
1-(3-ethoxybenzoyl)-4-(4-fluorobenzyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been shown to have an impact on dopamine and serotonin neurotransmission, which are involved in mood regulation and reward processing. This compound has also been studied for its potential use in treating substance use disorders, such as addiction to cocaine and methamphetamine.
properties
IUPAC Name |
(3-ethoxyphenyl)-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O2/c1-2-25-19-5-3-4-17(14-19)20(24)23-12-10-22(11-13-23)15-16-6-8-18(21)9-7-16/h3-9,14H,2,10-13,15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKPORVUKEZNHHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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